2-oxo-1-pyridin-3-yl-2-[3-(pyrrolidin-1-ylcarbonyl)-1,4'-bipiperidin-1'-yl]ethanone

• IUPAC Name: 1-pyridin-3-yl-2-[4-[3-(pyrrolidine-1-carbonyl)piperidin-1-yl]piperidin-1-yl]ethane-1,2-dione
• InChI: InChI=1S/C22H30N4O3/c27-20(17-5-3-9-23-15-17)22(29)25-13-7-19(8-14-25)26-12-4-6-18(16-26)21(28)24-10-1-2-11-24/h3,5,9,15,18-19H,1-2,4,6-8,10-14,16H2
• InChI Key: UKOLLVQIYYPZNB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CCCN(C2)C3CCN(CC3)C(=O)C(=O)C4=CN=CC=C4
• Molecular Formula: C22H30N4O3
• Molecular Weight: 398.5 g/mol

Description

The compound contains several functional groups including a pyridine ring, a pyrrolidine ring, a bipiperidine ring, and a carbonyl group. The presence of these functional groups suggests that the compound could have a variety of chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through reactions involving ring construction from different cyclic or acyclic precursors, or functionalization of preformed rings.

Molecular Structure Analysis

The compound’s structure is likely to be complex due to the presence of multiple ring systems. The pyrrolidine ring, in particular, is known for its ability to efficiently explore the pharmacophore space due to sp3-hybridization, contribute to the stereochemistry of the molecule, and increase three-dimensional coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For instance, the carbonyl group could undergo nucleophilic addition reactions, while the pyridine and pyrrolidine rings could participate in electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For instance, the presence of multiple nitrogen atoms could enhance its solubility in polar solvents.

Mechanism of Action

The biological activity of the compound would depend on its ability to interact with biological targets. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific chemical and physical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The compound could potentially be explored for its biological activity. Given the presence of multiple functional groups, it could be modified to create a variety of derivatives, each with potentially unique properties.